Cas no 63674-48-6 (1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid)
1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid
- 1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
- AC1NHEYS
- ALBB-009471
- BB_SC-7392
- CTK7J0388
- MolPort-000-117-561
- SureCN1603354
- DTXSID70406252
- CS-0035437
- 1-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxylicacid
- BS-4400
- MFCD05096196
- SCHEMBL1603354
- 63674-48-6
- F1799-0568
- AKOS016041014
- W10193
- AKOS000144459
- STK501039
- EN300-237599
- PMFQUYSCBXNYOR-UHFFFAOYSA-N
- BBL007986
- 3-Pyrrolidinecarboxylic acid, 1-(2,6-dimethylphenyl)-5-oxo-
-
- MDL: MFCD05096196
- Inchi: 1S/C13H15NO3/c1-8-4-3-5-9(2)12(8)14-7-10(13(16)17)6-11(14)15/h3-5,10H,6-7H2,1-2H3,(H,16,17)
- InChI Key: PMFQUYSCBXNYOR-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)CN1C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 233.10525
- Monoisotopic Mass: 233.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid Security Information
- HazardClass:IRRITANT
1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM304936-5g |
1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid |
63674-48-6 | 95% | 5g |
$528 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF910-200mg |
1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid |
63674-48-6 | 95+% | 200mg |
522.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YF910-50mg |
1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid |
63674-48-6 | 95+% | 50mg |
209.0CNY | 2021-07-14 | |
| Chemenu | CM304936-5g |
1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid |
63674-48-6 | 95% | 5g |
$528 | 2022-08-31 | |
| abcr | AB265962-1 g |
1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid |
63674-48-6 | 1g |
€289.80 | 2023-04-26 | ||
| abcr | AB265962-5 g |
1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid |
63674-48-6 | 5g |
€1012.20 | 2023-04-26 | ||
| eNovation Chemicals LLC | D766479-250mg |
1-(2,6-DIMETHYLPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID |
63674-48-6 | 95% | 250mg |
$130 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1216515-5g |
1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid |
63674-48-6 | 95% | 5g |
$650 | 2024-06-03 | |
| Chemenu | CM304936-100mg |
1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid |
63674-48-6 | 95% | 100mg |
$*** | 2023-05-30 | |
| Chemenu | CM304936-250mg |
1-(2,6-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid |
63674-48-6 | 95% | 250mg |
$*** | 2023-05-30 |
1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
Professional Introduction to 1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic Acid (CAS No. 63674-48-6)
1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid, with the CAS number 63674-48-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.
The molecular structure of 1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring substituted with a carboxylic acid group at the 3-position and a 2,6-dimethylphenyl group at the 1-position. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.
In recent years, there has been growing interest in pyrrolidine derivatives as pharmacological agents. The presence of the oxo group at the 5-position and the carboxylic acid moiety at the 3-position enhances the compound's ability to interact with biological targets. This has led to extensive research into its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.
One of the most compelling aspects of 1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid is its role as a key intermediate in synthesizing more complex molecules. Its structural features allow for further functionalization, enabling researchers to develop novel compounds with tailored biological activities. For instance, modifications at the 2,6-dimethylphenyl group can be explored to optimize binding affinity and selectivity towards specific receptors or enzymes.
Recent studies have highlighted the therapeutic potential of this compound in modulating inflammatory pathways. The pyrrolidine core is known to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. Additionally, the dimethylphenyl group may contribute to enhanced blood-brain barrier penetration, making it a promising candidate for treating central nervous system disorders.
The synthesis of 1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These methods are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.
In addition to its pharmacological significance, this compound has shown promise in material science applications. The rigid pyrrolidine ring and aromatic substituents contribute to its stability and compatibility with various polymer matrices. This has led to investigations into its use as a monomer or additive in developing high-performance materials with improved mechanical and thermal properties.
The growing body of research on 1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid underscores its importance as a versatile building block in chemical and pharmaceutical industries. Ongoing studies aim to further elucidate its mechanisms of action and explore new synthetic pathways for efficient production. As our understanding of its properties continues to expand, so too will its applications across multiple scientific disciplines.
63674-48-6 (1-(2,6-Dimethyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)